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Core Directive: The "Non-Retrievable" Standard
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Compound of Interest

Compound Name: Methaqualone-d5
CAS No.: 1184966-71-9
Cat. No.: B13446661

Get Quote

\ J

The central requirement for disposing of any controlled substance (CS) is rendering it "non-
retrievable.” This is defined by the DEA (21 CFR 8 1300.[1][2]05) as a state where the
substance’s physical or chemical condition is permanently altered, making it unavailable and
unusable for all practical purposes.

Phase 1: Classification & Regulatory Status[1]

Before initiating disposal, you must determine if your specific Methaqualone-d5 product is
regulated as a Schedule | substance or if it falls under an "Exempt Chemical Preparation”
status.[1]

The Exemption Check (Critical Step)

Methaqualone is a Schedule | substance.[1][3] However, many deuterated internal standards
are sold as Exempt Chemical Preparations (ECPs). These are specific formulations (usually
low concentration in solvent) that the DEA has exempted from specific regulatory controls,
including some disposal restrictions.
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Status Criteria Disposal Pathway

Product is listed on the

manufacturer's specific DEA )
Chemical Waste Stream (See

Exempt Chemical Preparation Exemption List (e.g., 100

, Phase 3)
pg/mL in Methanol). Label
often states "Exempt."[1]
Neat powder, high
concentration, or any Reverse Distribution (See
Controlled Inventory ) .
formulation not explicitly Phase 2)

exempted.

Residual amount left in a ] )
Witnessed Destruction (See

Wastage syringe/vial after immediate
Phase 4)

analytical use.[1]

Warning: Deuterium enrichment (d5) does not automatically exempt a substance from
scheduling.[1] Unless your specific lot/formulation is on the DEA Exempt List, you must treat it

as a Schedule | Controlled Substance.[1]

Phase 2: Disposal of Controlled Inventory (Schedule

1)

If your Methaqualone-d5 is not exempt (e.g., neat powder or expired non-exempt stock), you
cannot simply discard it. You must transfer custody to a registered Reverse Distributor.[1][2][4]

The Reverse Distribution Protocol

This is the "Gold Standard" for liability protection.[1] It transfers the legal burden of destruction

to a third party.[1]
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¢ Inventory Assessment:
o Reconcile your physical inventory with your logbook.[1]

o Ensure the Methaqualone-d5 container is sealed and labeled "Expired/To Be Disposed."

[1]
o Do not complete DEA Form 41 yet (this is for on-site destruction).[1]
» Select a Reverse Distributor:
o Verify the vendor holds a valid DEA registration for Schedule | destruction.[1]

o Note: Schedule | transfers often require pre-approval and a specific DEA Form 222 (or
CSOS equivalent) initiated by the receiver (the distributor).[1]

o Transfer Documentation (Chain of Custody):
o Form 222: The Reverse Distributor (Receiver) issues the Form 222 to your lab (Supplier).
o Execution: You fulfill the order on the Form 222, shipping the Methaqualone-d5 to them.

o Record Retention: Keep Copy 1 (or the electronic equivalent) of the Form 222 for 2 years.

[1]
 Final Destruction:
o The Reverse Distributor destroys the substance and files Form 41 with the DEA.

o Request a "Certificate of Destruction” for your internal safety records.[1]

Phase 3: Disposal of Exempt Preparations &
Chemical Waste

If your Methaqualone-d5 is an Exempt Chemical Preparation (e.g., 100 ug/mL in Methanol), it
is treated as hazardous chemical waste, not a controlled substance.

RCRA Waste Classification
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Methaqualone itself is not P-listed or U-listed under RCRA.[1] However, the solvent (usually
Methanol) dictates the waste code.

Component Hazard Characteristic EPA Waste Code
Methanol (Solvent) Ignitable (Flash point < 60°C) D001
Methanol (Solvent) Toxic (if >10%) FO03 (Spent solvent)

) ) Not Listed (manage as
Methaqualone-d5 Toxic / Pharmaceutical o
characteristic)

Operational Steps

» Segregation: Place the vial in the Flammable/Solvent waste stream.[1]

o Labeling: Label as "Hazardous Waste - Flammable (Methanol) - Contains Trace
Methaqualone-d5."[1]

¢ Disposal: Ship via your standard hazardous waste hauler for incineration. High-temperature
incineration guarantees the destruction of the parent molecule.[1]

Phase 4: Disposal of Analytical Wastage

"Wastage" refers to small, residual amounts remaining after an assay (e.g., 50 pL leftin a
syringe). This does not require a Reverse Distributor but requires Witnessed Destruction.[1]

e Method: Adsorb the liquid into a chemical destruction cartridge (e.g., activated carbon
systems like RxDestroyer) or mix with an irreversible solidifier (e.g., kitty litter/sawdust) if
permitted by local SOPs.

o Witness: A second authorized employee must watch the destruction.
e Logging: Record the wastage in your internal usage log (not Form 41).

Visual Decision Logic

The following diagram illustrates the decision-making process for compliant disposal.
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Disposal of Methaqualone-d5

Is it an 'Exempt Chemical Preparation'?

isted on Manufacturer Exempt List \Neat Powder / Non-Listed

YES: Exempt Status Confirmed NO: Regulated Schedule |

Dispose as Hazardous Chemical Waste ., \ . >
(RCRA D001/F003) Is it 'Wastage' (Residual)?
NO: Expired/Unused Inventory YES: Analytical Residue

;

On-Site Witnessed Destruction
(Carbon Adsorption/Neutralization)

'

Execute DEA Form 222 Log in Internal Records
(Transfer Custody) (No Form 41 Required)

Contact Reverse Distributor

Click to download full resolution via product page

Caption: Decision matrix for determining the compliant disposal pathway based on regulatory
status and waste type.

Safety & Handling (Deuterium Specifics)

While Methaqualone-d5 is chemically stable, the "d5" designation (Deuterium) implies specific
handling nuances often misunderstood in safety protocols.
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« |sotopic Stability: Deuterium is a stable isotope, not radioactive.[1] Do not dispose of this in
radioactive waste streams (unless mixed with actual radiolabels like Tritium/C14).[1]

o Chemical Equivalence: For the purpose of toxicity and chemical reactivity, treat
Methaqualone-d5 exactly as the parent compound (Methaqualone).

o PPE: Nitrile gloves, safety glasses, and lab coat.

o Inhalation Risk: If handling neat powder, use a fume hood or Class Il Biosafety Cabinet to
prevent inhalation of particulates (CNS depressant).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. Getting Back to Basics on Controlled Substance Disposal [providermagazine.com]

 To cite this document: BenchChem. [Core Directive: The "Non-Retrievable" Standard].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13446661/docs#core-directive-the-non-retrievable-
standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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